Cas no 2365418-58-0 (N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride)

• Product Name: N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride
• CAS No: 2365418-58-0
• MF: C₆H₅Cl₂F₃N₂O₂S
• MW: 297.082308530808
• CID: 5524537
• Update Time: 2025-06-14

N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride

• Inchi： 1S/C6H4ClF3N2O2S.ClH/c7-4-1-2-5(11-3-4)12-15(13,14)6(8,9)10;/h1-3H,(H,11,12);1H
• InChI Key： BLLYEDCKHFBHPR-UHFFFAOYSA-N
• SMILES： N(C1N=CC(Cl)=CC=1)S(=O)(=O)C(F)(F)F.Cl

Additional information on N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride

Comprehensive Overview of N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride (CAS No. 2365418-58-0)

N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride (CAS No. 2365418-58-0) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a chloropyridine moiety and a trifluoromethanesulfonamide group, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzymes and receptors.

Researchers are increasingly exploring N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride due to its enhanced stability and bioavailability compared to non-halogenated analogs. The presence of the chlorine atom and trifluoromethyl group improves its binding affinity to biological targets, a topic frequently searched in structure-activity relationship (SAR) studies. This compound aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by their metabolic stability and lipophilicity.

In agrochemical applications, CAS No. 2365418-58-0 is investigated for its potential as a pesticide intermediate. The 5-chloropyridin-2-yl group is known to enhance insecticidal activity, a feature highlighted in recent patents. Users searching for "novel pesticide scaffolds" or "halogenated sulfonamides" will find this compound relevant, as it exemplifies modern design principles in crop protection.

Synthetic routes to N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride often involve nucleophilic substitution reactions, a process widely discussed in organic chemistry forums. Optimizing its yield and purity is a common challenge, with searches like "sulfonamide hydrochloride synthesis tips" reflecting user interest. The hydrochloride salt form improves solubility, a critical factor for formulation development in both pharmaceuticals and agrochemicals.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. Recent publications emphasize its low environmental persistence, addressing concerns about sustainable chemistry—a hot topic in 2024. This aligns with searches for "green halogenated compounds" and "eco-friendly sulfonamides."

The safety profile of CAS No. 2365418-58-0 is under continuous evaluation, with researchers focusing on its toxicological thresholds. While not classified as hazardous under standard protocols, proper laboratory handling remains essential, as indicated by searches for "sulfonamide safety protocols". Its thermal stability data—often searched as "trifluoromethanesulfonamide decomposition temperature"—supports safe storage recommendations.

Market analysts note rising demand for N-(5-Chloropyridin-2-yl)-1,1,1-trifluoromethanesulfonamide hydrochloride in Asia-Pacific regions, coinciding with increased generic drug production. Patent landscapes reveal its use in kinase inhibitor development, connecting to trending searches like "cancer drug intermediates 2024". Suppliers should note that documentation requirements for this compound often include Certificate of Analysis (CoA) and stability studies, key terms in procurement queries.

In conclusion, 2365418-58-0 represents a versatile building block bridging medicinal chemistry and crop science. Its dual applicability responds to searches for "multipurpose sulfonamides", while ongoing research into its metabolite pathways addresses pharmacokinetic questions. As the industry prioritizes halogenated heterocycles, this compound's scientific and commercial relevance will likely grow.